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Technical Support Center: Solvent Violet 13
Welcome to the comprehensive technical support guide for Solvent Violet 13 (CAS 81-48-1).

This resource is designed for researchers, scientists, and drug development professionals to

ensure safe and effective handling and storage of this versatile anthraquinone dye. Here, you

will find in-depth answers to frequently asked questions and troubleshooting guides to address

common challenges encountered during experimentation.

I. Frequently Asked Questions (FAQs)
This section addresses fundamental questions regarding the properties, handling, and storage

of Solvent Violet 13.

What is Solvent Violet 13 and what are its primary
applications in research?
Solvent Violet 13, also known as D&C Violet No. 2, is a synthetic anthraquinone dye

characterized by its bright, bluish-violet hue.[1] It is a solid powder that is insoluble in water but

soluble in various organic solvents such as acetone, toluene, benzene, and xylene.[1][2] In a

research context, its high thermal stability and good lightfastness make it a valuable tool in

materials science.[3][4][5] It is frequently used for coloring thermoplastics, synthetic resins (like

polystyrene, polycarbonate, and PVC), and hydrocarbon-based products.[2][4][5][6] Its

consistent color and stability allow researchers to study polymer flow, material compatibility,

and the effects of processing conditions on the final properties of materials.[2]
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What are the key physical and chemical properties of
Solvent Violet 13?
Understanding the properties of Solvent Violet 13 is crucial for its proper use and storage.

Property Value Source(s)

Appearance Purple-black powder [7]

CAS Number 81-48-1 [8][9][10]

Molecular Formula C₂₁H₁₅NO₃ [1][4][9]

Molecular Weight 329.35 g/mol [4][9]

Melting Point Approximately 171°C - 200°C [4][7]

Solubility

Insoluble in water; Soluble in

benzene, chlorobenzene,

xylene, DMF, acetone, and

other organic solvents.

[1][2][3][4][5][7]

Heat Resistance Up to 280-300°C [4][11]

Lightfastness
Good, rated 6-7 on a scale of

8.
[4]

What are the recommended storage conditions for
Solvent Violet 13?
Proper storage is essential to maintain the integrity and stability of Solvent Violet 13.

Temperature and Humidity: Store in a cool, dry place.[9][12] Avoid excess heat.[9]

Light Exposure: Protect from light by storing in a tightly-closed, light-resistant container.[9]

[12]

Ventilation: Ensure the storage area is well-ventilated.[9][12]

Incompatible Materials: Store away from strong oxidizing and reducing agents.[9]
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Container: Keep the container tightly closed when not in use to prevent contamination and

moisture absorption.[9][12]

What Personal Protective Equipment (PPE) is required
when handling Solvent Violet 13?
As with all chemicals, appropriate PPE should be worn to minimize exposure and ensure

safety.[8]

Eye and Face Protection: Wear chemical safety goggles or a face shield.[9][13][14]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or protective clothing

are necessary to prevent skin contact.[9][13][15][16]

Respiratory Protection: When handling the powder and there is a risk of dust generation, use

an approved respirator (e.g., N95) or work in a chemical fume hood to avoid inhalation.[9]

[15][16]

General Hygiene: Wash hands thoroughly after handling.[9][12] An eyewash station and

safety shower should be readily available.[9]
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How should Solvent Violet 13 waste be disposed of?
Chemical waste must be handled responsibly to prevent environmental contamination.

Regulations: Dispose of Solvent Violet 13 waste in accordance with local, state, and federal

regulations.[12][13][17]

Containment: Collect waste in a suitable, labeled, and closed container.[12]

Environmental Release: Do not allow the product to enter drains or sewer systems.[12][17]

[18]

Professional Disposal: It is recommended to use a licensed chemical disposal company for

the removal of waste.[17]

II. Troubleshooting Guide
This section provides solutions to common problems that may arise during experiments

involving Solvent Violet 13.
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Problem Probable Cause(s) Troubleshooting Steps

Poor or Incomplete Dissolution

1. Incorrect solvent selection.

2. The solution is saturated. 3.

Insufficient mixing or

sonication.

1. Verify the solubility of

Solvent Violet 13 in your

chosen solvent. It is soluble in

organic solvents like benzene,

xylene, and DMF, but insoluble

in water.[3][4][5][7] 2. Increase

the volume of the solvent or

decrease the amount of

Solvent Violet 13. 3. Gently

heat the solution while stirring,

or use an ultrasonic bath to aid

dissolution.

Color Instability or Fading

1. Exposure to incompatible

chemicals. 2. Prolonged

exposure to UV light. 3. Use in

a system with low thermal

stability.

1. Avoid contact with strong

oxidizing or reducing agents.

[9] 2. While it has good

lightfastness, prolonged

exposure to high-intensity UV

light can cause degradation.

Store solutions in amber

bottles or protect them from

light.[9][12] 3. Ensure that the

processing temperature of your

application does not exceed

the heat resistance of Solvent

Violet 13 (up to 300°C).[4][11]

Precipitation of the Dye from

Solution

1. Change in solvent

composition (e.g., addition of a

non-solvent). 2. Temperature

fluctuations. 3. Exceeding the

solubility limit.

1. Ensure the solvent system

remains compatible throughout

your experiment. Since it is

insoluble in water, the addition

of aqueous solutions can

cause precipitation.[3][7] 2.

Store the solution at a constant

temperature. Some saturated

solutions may precipitate if
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cooled. 3. Prepare a less

concentrated solution.

Inconsistent Coloring in

Plastics/Resins

1. Poor dispersion of the dye.

2. Inadequate mixing during

processing. 3. Thermal

degradation of the dye.

1. Ensure that Solvent Violet

13 is thoroughly mixed with the

polymer before and during

processing to achieve uniform

dispersion.[3] 2. Optimize

mixing parameters such as

time and speed in your

extrusion or molding process.

3. Verify that the processing

temperature is within the stable

range for Solvent Violet 13.[4]

[11]

III. Experimental Protocols
Preparation of a 1 mg/mL Stock Solution of Solvent
Violet 13 in Toluene
This protocol outlines the steps for preparing a standard stock solution.

Materials:

Solvent Violet 13 powder

Toluene (analytical grade)

Analytical balance

10 mL volumetric flask

Weighing paper

Spatula

Pipettes
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Personal Protective Equipment (PPE)

Procedure:

Safety Precautions: Put on all required PPE, including safety goggles, nitrile gloves, and a

lab coat. Conduct the entire procedure in a certified chemical fume hood.

Weighing: Carefully weigh 10 mg of Solvent Violet 13 powder onto a piece of weighing

paper using an analytical balance. Minimize dust generation during this step.[9]

Transfer: Transfer the weighed powder into a 10 mL volumetric flask.

Initial Dissolution: Add approximately 5-7 mL of toluene to the volumetric flask.

Mixing: Swirl the flask gently to dissolve the powder. If necessary, use a vortex mixer or an

ultrasonic bath for a short period to ensure complete dissolution.

Final Volume Adjustment: Once the powder is fully dissolved, add toluene to the flask until

the bottom of the meniscus reaches the 10 mL calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution to a properly labeled amber glass vial or bottle and store

it in a cool, dark, and well-ventilated area, away from incompatible materials.[9][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083482#best-practices-for-handling-and-storing-
solvent-violet-13]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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